6-(3-Methyl-5-phenyl-3H-[1,2,3]triazol-4-ylmethoxy)-nicotinic acid

• Molecular Formula: C16H14N4O3
• Molecular Weight: 310.31 g/mol
• IUPAC Name: 6-[(3-methyl-5-phenyltriazol-4-yl)methoxy]pyridine-3-carboxylic acid
• InChI: InChI=1S/C16H14N4O3/c1-20-13(15(18-19-20)11-5-3-2-4-6-11)10-23-14-8-7-12(9-17-14)16(21)22/h2-9H,10H2,1H3,(H,21,22)
• InChI Key: DGYYNZQLMUQQFX-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=C(N=N1)C2=CC=CC=C2)COC3=NC=C(C=C3)C(=O)O

Description

6-(3-Methyl-5-phenyl-3H-[1,2,3]triazol-4-ylmethoxy)-nicotinic acid is a useful research compound. Its molecular formula is C16H14N4O3 and its molecular weight is 310.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of lithium hydroxide monohydrate (40 mg, 0.96 mmol) in water (1.2 mL) was added dropwise to a suspension of 6-(3-methyl-5-phenyl-3H-[1,2,3]triazol-4-ylmethoxy)-nicotinic acid methyl ester (156 mg, 0.96 mmol) in THF (1.2 mL) and MeOH (0.3 mL). The reaction mixture was then stirred at room temperature for 2 h. The reaction mixture was then evaporated and the residue dissolved in water, acidified with HCl (1N), and the resulting precipitate filtered off to afford the title product (129 mg, 86%) as a white solid. MS: m/e=309.4 [M−H]−.